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Rhenium (Re), a silvery-gray, heavy, third-row transition metal, is one of the rarest elements in
the Earth's crust, with an average concentration of approximately 1 part per billion.[1]
Discovered in 1925 by German chemists Ida Tacke-Noddack, Walter Noddack, and Otto Carl
Berg, its unique properties, including an exceptionally high melting point and a wide range of
oxidation states (-3 to +7), have made it invaluable in high-performance alloys and as a
catalyst.[1][2] Among its various compounds, the halides, and particularly Rhenium
Pentachloride (ReCls), serve as critical precursors and catalysts in both inorganic and organic
synthesis. This guide provides a comprehensive overview of the discovery, synthesis, structure,
and reactivity of Rhenium Pentachloride, tailored for professionals in research and
development.

Part 1: The Historical Context of a Landmark
Discovery

The journey of Rhenium Pentachloride begins shortly after the discovery of rhenium itself.
While the element was identified in 1925, its pentachloride was first successfully synthesized
and characterized in 1933 by Wilhelm Geilmann and Friedrich W. Wrigge.[3][4] This seminal
work established the primary route for its preparation: the direct, high-temperature chlorination
of rhenium metal.[3] This discovery was significant as it provided chemists with one of the most
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accessible starting materials for exploring the rich coordination and organometallic chemistry of
rhenium.

Part 2: Synthesis and Physicochemical Profile

The synthesis of Rhenium Pentachloride remains rooted in its original preparative method,
valued for its directness and efficiency. The compound is a red-brown, paramagnetic solid that
is highly sensitive to air and moisture.[3][4]

Experimental Protocol: Direct Chlorination of Rhenium
Metal

This protocol describes the laboratory-scale synthesis of Rhenium Pentachloride via the direct
chlorination of metallic rhenium powder. The causality for the high temperature is the need to
overcome the activation energy for the reaction between the bulk metal and chlorine gas to
form the Re(V) oxidation state.

Methodology:

o Apparatus Setup: A quartz tube is placed within a tube furnace capable of reaching at least
500-900°C. One end of the tube is connected to a chlorine gas source, and the exit is vented
through a mineral oil bubbler or a scrubbing solution (e.g., sodium hydroxide) to neutralize
excess chlorine.

o Sample Preparation: A quartz boat containing a known quantity of pure rhenium metal
powder is placed in the center of the quartz tube.

 Inert Gas Purge: The system is first purged with an inert gas, such as argon or nitrogen, to
remove all traces of air and moisture, which would otherwise lead to the formation of
rhenium oxychlorides.

o Reaction: The furnace temperature is raised to 500-900°C.[3][4] Once the target temperature
is stable, a slow stream of dry chlorine gas is passed over the rhenium metal.

e Product Collection: The volatile Rhenium Pentachloride sublimes and is carried by the
chlorine stream to a cooler part of the tube, where it crystallizes.
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 Purification: The crude product is purified by temperature-gradient sublimation under a
vacuum or a slow stream of inert gas to separate it from less volatile impurities like Rhenium
Trichloride (ReCls), which can be a side product.[4]

Physicochemical Data Summary

The fundamental properties of Rhenium Pentachloride are summarized in the table below.

Property Value References

] ReCls (monomer); RezClio
Chemical Formula ] ] [3]
(dimer, solid state)

Molar Mass 363.471 g/mol 3114151161

Red-brown to dark-green/black
Appearance : . [B1[41[51[7118]
crystalline solid

Density 4.9 g/cm3 31415171
Melting Point 220 °C (decomposes) [B14151[7]
Boiling Point Not Applicable [4]

- Reacts with water; soluble in
Solubility _ [7][8]
HCI and alkalies

Magnetic Property Paramagnetic [3114]

Part 3: Molecular Structure and Bonding

In the solid state, Rhenium Pentachloride adopts a dimeric structure, with the formula Re2Clao.
[3][4] This structure consists of two edge-sharing octahedra, which can be described as
ClaRe(u-Cl)2ReCla.[3] The two rhenium atoms are bridged by two chloride ligands. The Re-Re
distance is 3.74 A, indicating no significant direct metal-metal bond.[3] This bioctahedral motif
is also observed in other pentahalides, such as that of tantalum.[3] In the gas phase, the
dimeric structure dissociates into monomeric, trigonal bipyramidal ReCls molecules.

Caption: Dimeric structure of solid Rhenium Pentachloride.
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Part 4: Reactivity and Synthetic Applications

Rhenium Pentachloride is a versatile reagent whose reactivity is dominated by its sensitivity to
hydrolysis and its ability to undergo reduction or ligand substitution reactions.

Key Reactions

e Hydrolysis: It reacts readily with water and even atmospheric moisture, degrading into a
brown liquid and releasing corrosive hydrogen chloride (HCI) gas.[3][4]

» Reduction: ReCls can be reduced to lower rhenium chlorides. For instance, thermal
decomposition in an inert atmosphere or reaction with a reducing agent like anhydrous tin(Il)
chloride yields trirhenium nonachloride (ResClo), a cluster compound.[3][9][10]
Comproportionation with ReCls gives rhenium tetrachloride (ReCla).[3]

o Oxygenation: Reaction with oxygenating agents like dichlorine monoxide (Clz0) affords
rhenium(VI1l) oxychlorides, such as ReOsCl.[3][4]

e Ligand Substitution: It reacts with various neutral and anionic donor ligands. For example,
with 2,2'-bipyridyl (bipy), it is reduced to form ReCla(bipy), while reactions with
triphenylphosphine can yield a variety of monomeric or dimeric products depending on the
solvent and conditions.[9][11]

Rhenium Pentachloride
(ReCls)

Thermal Decomposition Comproportionation
or SnClz Reduction with ReCls

Trirhenium Nonachloride Rhenium Tetrachloride
(ResClo) (ReCla)

Key Reduction Pathways of Rhenium Pentachloride

Click to download full resolution via product page

Caption: Reduction reactions of Rhenium Pentachloride.
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Applications in Catalysis and Synthesis

While it currently has no large-scale commercial applications, Rhenium Pentachloride holds
historical importance as one of the earliest catalysts used for olefin metathesis, a powerful
carbon-carbon bond-forming reaction.[3][12] Its primary modern use is as a laboratory-scale
precursor for the synthesis of a wide range of other rhenium compounds, including
organometallic complexes, porphyrin compounds, and other catalysts.[7][8][13]

Part 5: Safety and Handling

Rhenium Pentachloride is a hazardous substance that must be handled with appropriate
precautions.

o Moisture Sensitivity: Due to its vigorous reaction with water, it must be stored and handled
under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

o Corrosivity: Upon hydrolysis, it releases HCI gas, which is corrosive and irritating to the
respiratory system, eyes, and skin.[7][14]

o Toxicity: While data on ReCls is limited, related compounds like rhenium trichloride have
shown toxicity in animal studies, warranting careful handling to avoid inhalation, ingestion,
and skin contact.[1]

Conclusion

From its discovery in 1933 to its present-day role as a key synthetic precursor, Rhenium
Pentachloride has been a cornerstone in the development of rhenium chemistry. Its unique
dimeric structure, rich reactivity, and historical role in catalysis underscore its importance. For
researchers and scientists, a thorough understanding of its synthesis, properties, and handling
is essential for safely and effectively harnessing the potential of this versatile compound in
creating novel materials and catalytic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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